Cas no 174889-22-6 (Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI) Properties

Names and Identifiers

• Carbamic acid,(1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI)
• N-Boc-1-aMino-1-cyclopentaneMethanol
• Carbamic acid, (1-methylcyclopentyl)-, 1,1-dimethylethyl ester (9CI)
• F78693
• KORMKULLVQEUDG-UHFFFAOYSA-N
• Z992372844
• FT-0754781
• tert-butyl(1-(hydroxymethyl)cyclopentyl)carbamate
• SCHEMBL5521873
• Carbamic acid, N-[1-(hydroxymethyl)cyclopentyl]-, 1,1-dimethylethyl ester
• CS-0262367
• DTXSID00937504
• AKOS011808646
• tert-Butyl hydrogen [1-(hydroxymethyl)cyclopentyl]carbonimidate
• N-(1-hydroxymethyl-1-cyclopentyl)carbamic acid tert-butyl ester
• 168540-07-6
• Tert-butyl N-[1-(hydroxymethyl)cyclopentyl]carbamate
• J-011048
• 174889-22-6
• N-Boc-1-amino-1-cyclopentanemethanol, 97%
• tert-Butyl (1-(hydroxymethyl)cyclopentyl)carbamate
• EN300-82269
• MFCD04038539
• 1-Boc-amino-1-hydroxymethylcyclopentane
• DA-09451
• N-Boc-1-amino-1-cyclopentanemethanol
• DB-266111
• +Expand

• MDL： MFCD04038539
• InChIKey： KORMKULLVQEUDG-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H21NO3/c1-10(2,3)15-9(14)12-11(8-13)6-4-5-7-11/h13H,4-8H2,1-3H3,(H,12,14)
• SMILES： CC(OC(NC1(CCCC1)CO)=O)(C)C

Computed Properties

• Exact Mass: 215.15223
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 215.152
• Heavy Atom Count: 15
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• LogP: 2.20710
• PSA: 58.56
• Refractive Index: 1.488
• Boiling Point: 329.5°C at 760 mmHg
• Melting Point: 108-112 °C
• Flash Point: 153.1°C
• Density: 1.07